tert-butyl (2S)-2-amino-2-cyclopropylacetate hydrochloride
Overview
Description
Tert-butyl (2S)-2-amino-2-cyclopropylacetate hydrochloride, also known as TBACA, is an organic compound derived from tert-butyl alcohol and cyclopropanecarboxylic acid. It is used in a variety of scientific research applications, such as in the synthesis of pharmaceuticals and in laboratory experiments. TBACA has a unique structure and properties that make it an attractive choice for scientists.
Scientific Research Applications
Tert-butyl (2S)-2-amino-2-cyclopropylacetate hydrochloride is used in a variety of scientific research applications. It can be used as a substrate for the synthesis of pharmaceuticals, such as anticonvulsants and anti-inflammatory agents. It can also be used as a catalyst in organic reactions, such as the synthesis of polymers and other organic compounds. tert-butyl (2S)-2-amino-2-cyclopropylacetate hydrochloride has also been used in laboratory experiments to study the structure and properties of organic compounds.
Mechanism of Action
The exact mechanism of action of tert-butyl (2S)-2-amino-2-cyclopropylacetate hydrochloride is not yet fully understood. However, it is known that the hydrochloride form of tert-butyl (2S)-2-amino-2-cyclopropylacetate hydrochloride is a strong acid, which can act as a proton donor or acceptor in chemical reactions. It is also believed that tert-butyl (2S)-2-amino-2-cyclopropylacetate hydrochloride can act as a catalyst in certain types of reactions, due to its unique structure and properties.
Biochemical and Physiological Effects
The biochemical and physiological effects of tert-butyl (2S)-2-amino-2-cyclopropylacetate hydrochloride have not been extensively studied. However, it has been shown to have some anticonvulsant activity in animal models. It has also been shown to have anti-inflammatory effects in vitro.
Advantages and Limitations for Lab Experiments
Tert-butyl (2S)-2-amino-2-cyclopropylacetate hydrochloride has several advantages for lab experiments. It is relatively easy to synthesize, and it is available in a variety of forms, such as the hydrochloride. It is also relatively stable and has a low toxicity profile. However, tert-butyl (2S)-2-amino-2-cyclopropylacetate hydrochloride is not suitable for all experiments, as it is not soluble in water and it has a limited solubility in organic solvents.
Future Directions
There are a number of potential future directions for tert-butyl (2S)-2-amino-2-cyclopropylacetate hydrochloride research. One possibility is to study its mechanism of action in more detail, in order to better understand its biochemical and physiological effects. Another possibility is to investigate its potential applications in drug synthesis, as it has already been shown to have some anticonvulsant and anti-inflammatory activity. Additionally, tert-butyl (2S)-2-amino-2-cyclopropylacetate hydrochloride could be used as a catalyst in other organic reactions, such as the synthesis of polymers and other organic compounds. Finally, tert-butyl (2S)-2-amino-2-cyclopropylacetate hydrochloride could be further studied to identify potential new uses for it in laboratory experiments.
Synthesis Methods
Tert-butyl (2S)-2-amino-2-cyclopropylacetate hydrochloride is synthesized by a two-step process. First, tert-butyl alcohol is reacted with cyclopropanecarboxylic acid in the presence of a catalyst such as sodium hydroxide. This reaction produces a tert-butyl ester of cyclopropanecarboxylic acid. The ester is then reacted with hydrochloric acid to produce tert-butyl (2S)-2-amino-2-cyclopropylacetate hydrochloride hydrochloride. The hydrochloride can be isolated and purified by a variety of methods, such as recrystallization or column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl (2S)-2-amino-2-cyclopropylacetate hydrochloride involves the protection of the amino group, followed by the addition of the cyclopropyl group and subsequent deprotection. The final step involves the formation of the hydrochloride salt.", "Starting Materials": [ "tert-butyl acetate", "2-aminoacetic acid", "cyclopropane carboxylic acid", "hydrochloric acid", "diethyl ether", "sodium hydroxide", "sodium bicarbonate", "magnesium sulfate" ], "Reaction": [ "1. Protection of the amino group: 2-aminoacetic acid is reacted with tert-butyl acetate in the presence of hydrochloric acid and diethyl ether to form tert-butyl (2S)-2-amino-2-methylacetate.", "2. Addition of the cyclopropyl group: tert-butyl (2S)-2-amino-2-methylacetate is reacted with cyclopropane carboxylic acid in the presence of sodium hydroxide and diethyl ether to form tert-butyl (2S)-2-amino-2-cyclopropylacetate.", "3. Deprotection: tert-butyl (2S)-2-amino-2-cyclopropylacetate is deprotected by treatment with sodium bicarbonate and water to form (2S)-2-amino-2-cyclopropylacetic acid.", "4. Formation of hydrochloride salt: (2S)-2-amino-2-cyclopropylacetic acid is reacted with hydrochloric acid in the presence of diethyl ether and magnesium sulfate to form tert-butyl (2S)-2-amino-2-cyclopropylacetate hydrochloride." ] } | |
CAS RN |
874336-44-4 |
Product Name |
tert-butyl (2S)-2-amino-2-cyclopropylacetate hydrochloride |
Molecular Formula |
C9H18ClNO2 |
Molecular Weight |
207.7 |
Purity |
95 |
Origin of Product |
United States |
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